Cas no 2228251-12-3 (methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2228251-12-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6499468
• PubChem ID: 165682088
• Update Time: 2025-06-29

methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate
• 2228251-12-3
• EN300-1740734

• Inchi： 1S/C11H17N3O2/c1-14-10(9-5-3-4-6-12-9)8(7-13-14)11(15)16-2/h7,9,12H,3-6H2,1-2H3
• InChI Key： CODQGCFBWKXCBY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C1CCCCN1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate

Introduction to Methyl 1-Methyl-5-(Piperidin-2-Yl)-1H-Pyrazole-4-Carboxylate (CAS No. 2228251-12-3)

Methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate, identified by the CAS number 2228251-12-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound features a pyrazole ring, a piperidine moiety, and a methyl ester group, making it a versatile molecule with potential applications in drug discovery and material science.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its stability and ability to form hydrogen bonds. This makes it an attractive scaffold for designing bioactive molecules. The piperidine group, a six-membered saturated ring with one nitrogen atom, adds flexibility and enhances the molecule's ability to interact with biological targets. The methyl ester group further modulates the compound's physicochemical properties, such as solubility and bioavailability.

Recent studies have highlighted the potential of methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate in various therapeutic areas. For instance, researchers have explored its anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions like arthritis and neurodegenerative diseases. Additionally, this compound has shown promise as a potential lead for developing novel antibiotics due to its ability to inhibit bacterial growth.

The synthesis of methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate involves a multi-step process that typically starts with the preparation of the pyrazole core. This is followed by functionalization with the piperidine moiety and the introduction of the methyl ester group. The exact synthetic pathway may vary depending on the desired regiochemistry and stereochemistry of the final product.

In terms of pharmacokinetics, this compound exhibits moderate absorption and distribution properties, making it suitable for oral administration. Its metabolism and excretion pathways are currently under investigation, with preliminary data suggesting that it undergoes hepatic metabolism via cytochrome P450 enzymes.

One of the most exciting developments involving methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate is its application in targeted drug delivery systems. By modifying the piperidine group with targeting ligands, researchers have demonstrated enhanced delivery of therapeutic agents to specific tissues or cells. This approach has shown particular promise in cancer therapy, where selective targeting can reduce systemic toxicity and improve treatment efficacy.

Moreover, computational studies using molecular docking techniques have revealed that this compound can bind effectively to several key protein targets associated with diseases such as cancer and inflammation. These findings underscore its potential as a lead compound for drug development programs.

In conclusion, methyl 1-methyl-5-(piperidin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2228251